[3-(7H-pyrrolo[2,3-b]pyridin-7-yl)propyl]amine dihydrochloride

Specification

• CAS No.: 1823044-68-3
• Molecular Formula: C10H15Cl2N3
• Molecular Weight: 248.15 g/mol
• IUPAC Name: 3-pyrrolo[2,3-b]pyridin-7-ylpropan-1-amine;dihydrochloride
• Standard InChI: InChI=1S/C10H13N3.2ClH/c11-5-2-8-13-7-1-3-9-4-6-12-10(9)13;;/h1,3-4,6-7H,2,5,8,11H2;2*1H
• Standard InChI Key: OLIWZBRRGWEHGF-UHFFFAOYSA-N
• SMILES: C1=CN(C2=NC=CC2=C1)CCCN.Cl.Cl
• Canonical SMILES: C1=CN(C2=NC=CC2=C1)CCCN.Cl.Cl

Introduction

Chemical Structure and Properties

Structural Composition

[3-(7H-pyrrolo[2,3-b]pyridin-7-yl)propyl]amine dihydrochloride consists of a 7H-pyrrolo[2,3-b]pyridine core with a propylamine side chain attached at the nitrogen position of the pyrrole ring, formulated as a dihydrochloride salt. The compound features a bicyclic heterocyclic system containing three nitrogen atoms - one in the pyridine ring, one in the pyrrole ring, and one in the terminal amino group.

Molecular Properties

The comprehensive molecular properties of the compound are summarized in the following table:

Property	Value
Molecular Formula	C₁₀H₁₅Cl₂N₃
Molecular Weight	248.16 g/mol
CAS Registry Number	1823044-68-3
MDL Number	MFCD24387894
Parent Compound	3-(7H-Pyrrolo[2,3-b]pyridin-7-yl)propan-1-amine (CID 71778146)
Purity (Commercial)	95%

Chemical Representations

The compound can be represented through various chemical notations that provide detailed structural information:

Representation	Value
SMILES	Cl.Cl.NCCCN1C=CC=C2/C=C\N=C/21
Alternative SMILES	C1=CN(C2=NC=CC2=C1)CCCN.Cl.Cl
InChI	InChI=1S/C10H13N3.2ClH/c11-5-2-8-13-7-1-3-9-4-6-12-10(9)13;;/h1,3-4,6-7H,2,5,8,11H2;2*1H
InChIKey	OLIWZBRRGWEHGF-UHFFFAOYSA-N

Nomenclature and Identification

IUPAC and Common Names

The compound is identified through several naming conventions:

Naming Convention	Name
IUPAC Name	3-(7H-pyrrolo[2,3-b]pyridin-7-yl)propan-1-amine dihydrochloride
Alternative IUPAC	3-pyrrolo[2,3-b]pyridin-7-ylpropan-1-amine;dihydrochloride
Common Name	[3-(7H-pyrrolo[2,3-b]pyridin-7-yl)propyl]amine dihydrochloride

Database Identifiers

The compound is cataloged in chemical databases with the following identifiers:

Database	Identifier
PubChem CID	72716733
Catalog ID (AChemBlock)	L20279
PubChem Create Date	2014-02-07
PubChem Modify Date	2025-02-15

Physical Properties and Characteristics

Physical State and Appearance

Limited information is available regarding the physical appearance of [3-(7H-pyrrolo[2,3-b]pyridin-7-yl)propyl]amine dihydrochloride. Commercial samples are typically provided at 95% purity.

Parent Compound Properties

The parent compound, 3-(7H-Pyrrolo[2,3-b]pyridin-7-yl)propan-1-amine, has a molecular weight of 175.23 g/mol, approximately 73 g/mol less than the dihydrochloride salt due to the absence of two hydrochloride groups.

Storage Parameter	Recommendation	Duration
Short-term Storage	-4°C	1-2 weeks
Long-term Storage	-20°C	1-2 years

Structural Relationship with Similar Compounds

Homologous Compounds

The compound belongs to a family of pyrrolo[2,3-b]pyridine derivatives. A closely related compound is [2-(7H-pyrrolo[2,3-b]pyridin-7-yl)ethyl]amine dihydrochloride, which has a shorter alkyl chain (ethyl vs. propyl) between the pyrrolo[2,3-b]pyridine core and the amine group.

Parent Compound Comparison

The relationship between the dihydrochloride salt and its parent compound can be summarized as follows:

Feature	Parent Compound	Dihydrochloride Salt
Molecular Formula	C₁₀H₁₃N₃	C₁₀H₁₅Cl₂N₃
Molecular Weight	175.23 g/mol	248.16 g/mol
CAS Number	1447964-68-2	1823044-68-3
InChIKey	CLNFANQEXMHWGV-UHFFFAOYSA-N	OLIWZBRRGWEHGF-UHFFFAOYSA-N

Applications in Research and Development

Chemical Building Block

[3-(7H-pyrrolo[2,3-b]pyridin-7-yl)propyl]amine dihydrochloride serves as an important building block in organic synthesis. The compound's structure, featuring a pyrrolo[2,3-b]pyridine core with a functionalized propylamine chain, makes it valuable for the preparation of more complex molecules.

Experimental Considerations

Laboratory Practices

When working with [3-(7H-pyrrolo[2,3-b]pyridin-7-yl)propyl]amine dihydrochloride in a laboratory setting, the following practices are recommended:

• Use clean, disinfected containers before handling the compound.

• Employ multiple spatulas for handling to prevent cross-contamination.

• Use filtered pipette tips when sampling to avoid cross-contamination.

• For weighing, use weighing paper and perform the operation in a draft-free environment to prevent dispersal.

• Segregate waste materials for proper disposal by professional biological waste treatment companies.